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Compound of Interest

Compound Name: Melarsoprol

Cat. No.: B1676173 Get Quote

An In-depth Technical Guide on the Chemical Properties and Synthesis of Melarsoprol

This guide provides a comprehensive overview of the chemical properties, synthesis, and

mechanism of action of melarsoprol, a critical organoarsenic compound for the treatment of

late-stage human African trypanosomiasis (HAT). The information is intended for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
Melarsoprol is a complex of melarsen oxide with dimercaprol (also known as British anti-

Lewisite, or BAL).[1] It is a highly lipophilic molecule, a characteristic that allows it to cross the

blood-brain barrier to treat the neurological stage of sleeping sickness.[2] However, this

property also contributes to its very poor water solubility, necessitating its formulation in

propylene glycol for intravenous administration.[3] The drug is known to exist as two

stereoisomers.[3]

Data Summary
The key chemical and physical properties of melarsoprol are summarized in the table below.
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Property Value Reference(s)

IUPAC Name

(2-{4-[(4,6-Diamino-1,3,5-

triazin-2-

yl)amino]phenyl}-1,3,2-

dithiarsolan-4-yl)methanol

[4]

Synonyms
Mel B, Arsobal, Melarsen

Oxide-BAL
[3][4]

Molecular Formula C₁₂H₁₅AsN₆OS₂ [5]

Molar Mass 398.34 g·mol⁻¹ [5]

CAS Number 494-79-1 [4]

Appearance

Information not readily

available; administered as a

3.6% solution in propylene

glycol.

[3][4]

Solubility (Water)
6 mg/L at 25°C (poorly

soluble).

Melting Point

Specific melting point data is

not readily available in the

reviewed literature.

logP (Octanol-Water) 2.53

Stereochemistry
Exists as a racemic mixture of

two stereoisomers.
[3][5]

Synthesis of Melarsoprol
The synthesis of melarsoprol was developed by Ernst Friedheim and introduced in 1949.[6][7]

The process is historically significant and involves the creation of a key precursor, melarsen

oxide, which is then complexed with dimercaprol.[2]

The overall synthesis can be understood as a two-stage process:
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Synthesis of the precursor, Melarsen Oxide, from p-arsanilic acid.

Condensation of Melarsen Oxide with Dimercaprol to form the final product, melarsoprol.
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Stage 1: Melarsen Oxide Synthesis

Stage 2: Melarsoprol Synthesis

p-Arsanilic Acid
(4-Aminophenylarsonic acid)

Melarsen
(Pentavalent Arsenic Intermediate)

1. Cyanuric Chloride
2. Aqueous NH3

Melarsen Oxide
(Trivalent Arsenic Precursor)

Reduction:
SO2, HCl, HI

Melarsoprol

Dimercaprol (BAL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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